4-({[(3,5-Dimethoxyphenyl)carbamothioyl]amino}methyl)benzenesulfonamide

• IUPAC Name: 1-(3,5-dimethoxyphenyl)-3-[(4-sulfamoylphenyl)methyl]thiourea
• InChI: InChI=1S/C16H19N3O4S2/c1-22-13-7-12(8-14(9-13)23-2)19-16(24)18-10-11-3-5-15(6-4-11)25(17,20)21/h3-9H,10H2,1-2H3,(H2,17,20,21)(H2,18,19,24)
• InChI Key: RKRWQKUHJYGWLT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=S)NCC2=CC=C(C=C2)S(=O)(=O)N)OC
• Molecular Formula: C16H19N3O4S2
• Molecular Weight: 381.5 g/mol

Description

This compound features a benzenesulfonamide core substituted with a carbamothioyl-linked 3,5-dimethoxyphenyl group. The sulfonamide moiety (-SO₂NH₂) provides hydrogen-bonding capacity, while the 3,5-dimethoxy substituents enhance electron-donating properties and steric bulk.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[(3,5-Dimethoxyphenyl)carbamothioyl]amino}methyl)benzenesulfonamide typically involves the reaction of 3,5-dimethoxyaniline with a suitable sulfonyl chloride, followed by the introduction of a carbamothioyl group. The reaction conditions often include the use of organic solvents such as dichloromethane or tetrahydrofuran, and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch reactions under controlled temperature and pressure conditions. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-({[(3,5-Dimethoxyphenyl)carbamothioyl]amino}methyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the sulfonamide group, using reagents like sodium azide or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in aqueous solution.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Sodium azide in dimethylformamide or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or thiols.

Substitution: Formation of azides or thioethers.

Scientific Research Applications

4-({[(3,5-Dimethoxyphenyl)carbamothioyl]amino}methyl)benzenesulfonamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-({[(3,5-Dimethoxyphenyl)carbamothioyl]amino}methyl)benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby affecting the biochemical pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Functional Group Variations

4-{[(3,5-Dimethylphenyl)carbamoyl]amino}benzene-1-sulfonamide ()

• Key Differences :
  • Substituents : Methyl (-CH₃) groups at the 3,5-positions vs. methoxy (-OCH₃) in the target compound.
  • Functional Groups : Carbamoyl (-NH-CO-) vs. carbamothioyl (-NH-CS-).
• Implications :
  • Methoxy groups increase solubility in polar solvents compared to methyl groups.
  • Thiourea’s sulfur atom may enhance metal-binding capacity and alter metabolic stability .

N-(2,3-Dimethylphenyl)-4-(trifluoromethyl)benzenesulfonamide (H57589, )

• Key Differences :
  • Substituents : 2,3-Dimethylphenyl and trifluoromethyl (-CF₃) vs. 3,5-dimethoxyphenyl.
  • Functional Groups : Lacks thiourea linkage.
• Implications :
  • CF₃ groups improve lipophilicity and metabolic resistance but may introduce toxicity risks.
  • Dimethyl substituents reduce steric hindrance compared to methoxy groups .

Schiff Base Sulfonamide (DIDA, )

• Key Differences :
  • Contains a pyrimidine ring and iodine substituents vs. dimethoxy and thiourea groups.
  • Schiff base (-C=N-) linkage vs. thiourea.
• Implications :
  • Iodine atoms increase molecular weight and may reduce membrane permeability.
  • Schiff bases are prone to hydrolysis, whereas thiourea derivatives are more stable .

Physicochemical Properties

Property	Target Compound	4-{[(3,5-Dimethylphenyl)carbamoyl]amino}benzene-1-sulfonamide	DIDA	H57589
Molecular Formula	C₁₆H₁₈N₃O₄S₂	C₁₅H₁₇N₃O₃S	C₁₇H₁₂I₂N₄O₃S	C₁₅H₁₃F₃N₂O₂S
Key Functional Groups	Thiourea, Sulfonamide	Urea, Sulfonamide	Schiff base, Sulfonamide	Sulfonamide, Trifluoromethyl
Substituent Effects	Polar methoxy groups	Hydrophobic methyl groups	Bulky iodine atoms	Lipophilic CF₃ group